Cas no 166263-30-5 (2-Amino-4-tert-butylbenzonitrile)

• Product Name: 2-Amino-4-tert-butylbenzonitrile
• CAS No: 166263-30-5
• MF: C₁₁H₁₄N₂
• MW: 174.242262363434
• CID: 2104975
• Update Time: 2023-08-03

2-Amino-4-tert-butylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-tert-butylbenzonitrile
• 2-Amino-4-tert-butylbenzonitrile

• Inchi： 1S/C11H14N2/c1-11(2,3)9-5-4-8(7-12)10(13)6-9/h4-6H,13H2,1-3H3
• InChI Key： XEYNQYYZQDCUAU-UHFFFAOYSA-N
• SMILES： NC1=C(C#N)C=CC(=C1)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 218
• XLogP3: 3.2
• Topological Polar Surface Area: 49.8